5,7-Dihydroimidazo[4',5':4,5]benzo[1,2-d][1,2,3]triazol-6(1H)-one

• IUPAC Name: 5,7-dihydro-2H-imidazo[4,5-f]benzotriazol-6-one
• InChI: InChI=1S/C7H5N5O/c13-7-8-3-1-5-6(11-12-10-5)2-4(3)9-7/h1-2H,(H2,8,9,13)(H,10,11,12)
• InChI Key: KKBAWAFKLRLXIG-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=CC3=NNN=C31)NC(=O)N2
• Molecular Formula: C7H5N5O
• Molecular Weight: 175.15 g/mol

Description

Benzo-imidazo-triazole derivatives are part of a larger group of nitrogen heterocycles. These heterocyclic rings are found almost invariably in living systems ranging from the tiniest prokaryotes to the largest eukaryotes. Many drugs contain these moieties at their cores.

Synthesis Analysis

While specific synthesis methods for “5,7-Dihydroimidazo[4’,5’:4,5]benzo[1,2-d][1,2,3]triazol-6(1H)-one” are not available, similar compounds have been synthesized via multicomponent reactions.

Molecular Structure Analysis

The molecular structure of similar compounds has been characterized using IR, 1H, 13C NMR, and mass spectral data. Some structures have been confirmed by single-crystal X-ray diffraction.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of 5,7-Dihydroimidazo[4’,5’:4,5]benzo[1,2-d][1,2,3]triazol-6(1H)-one, also known as Imidazo[4,5-f]benzotriazol-6(1H)-one, 5,7-dihydro- (9CI):

Pharmaceutical Development

This compound has shown potential in pharmaceutical research, particularly in the development of new drugs. Its unique structure allows it to interact with various biological targets, making it a candidate for the treatment of diseases such as cancer and infectious diseases. .

Catalysis in Organic Synthesis

5,7-Dihydroimidazo[4’,5’:4,5]benzo[1,2-d][1,2,3]triazol-6(1H)-one is used as a catalyst in organic synthesis. Its ability to facilitate chemical reactions without being consumed makes it valuable in creating complex organic molecules. .

Material Science

In material science, this compound is explored for its potential in creating new materials with unique properties. Its incorporation into polymers and other materials can enhance their thermal stability, mechanical strength, and other desirable characteristics. .

Biological Imaging

The compound’s fluorescent properties are leveraged in biological imaging. It can be used as a fluorescent probe to visualize and track biological processes in real-time. .

Electronics and Photonics

The compound’s electronic properties are harnessed in the development of electronic and photonic devices. It can be used in the fabrication of organic semiconductors, light-emitting diodes (LEDs), and other electronic components. This application is crucial in advancing technology in electronics and photonics.

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